N-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H21FN4O4S/c24-16-2-4-18(5-3-16)27-7-9-28(10-8-27)21(29)12-17-13-33-23(25-17)26-22(30)15-1-6-19-20(11-15)32-14-31-19/h1-6,11,13H,7-10,12,14H2,(H,25,26,30)
• InChI Key: LPHBBTCSMQEGTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CC3=CSC(=N3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H21FN4O4S
• Molecular Weight: 468.5 g/mol
• CAS No.: 1005295-30-6

Description

N-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C23H21FN4O4S and its molecular weight is 468.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative and Anti-HIV Activity

• A study investigated the synthesis of compounds including N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides and their in vitro antiproliferative activity against human tumor-derived cell lines. Certain analogs demonstrated remarkable effects on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines. The study, however, did not observe any activity against HIV-1 and HIV-2 (Al-Soud et al., 2010).

Antiviral and Antimicrobial Activities

• Research on derivatives of piperazine doped with Febuxostat led to the synthesis of new compounds, including N-(substituted phenyl)piperazine-1-carboxamides, which showed significant antiviral activity against Tobacco mosaic virus (TMV) and potent antimicrobial activity (Reddy et al., 2013).

Application in PET Imaging

• A novel positron emission tomography (PET) radiotracer for imaging fatty acid amide hydrolase (FAAH) in the rat brain was developed using a related compound. This tracer showed a high binding affinity for FAAH and demonstrated potential for in vivo visualization of FAAH in living brains (Shimoda et al., 2015).

Mycobacterium Tuberculosis DNA GyrB Inhibition

• Benzofuran and benzo[d]isothiazole derivatives, designed by molecular hybridization, were synthesized and screened for in vitro Mycobacterium smegmatis GyrB ATPase assay. Among these, specific derivatives exhibited promising inhibition against Mycobacterium tuberculosis DNA gyrase, offering potential as antitubercular agents (Reddy et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit equilibrative nucleoside transporters (ents), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

Similar compounds have been shown to inhibit ents . These inhibitors reduce the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), suggesting that they act as non-competitive inhibitors .

Biochemical Pathways

Ents, which similar compounds inhibit, play a crucial role in nucleotide synthesis and the regulation of adenosine function .

Pharmacokinetics

Similar compounds have been shown to be irreversible inhibitors, suggesting that they may have a long duration of action .

Result of Action

Similar compounds have been shown to reduce the maximum rate of uridine uptake (vmax) in ent1 and ent2 without affecting the michaelis constant (km), suggesting that they act as non-competitive inhibitors .

Action Environment

The structure of similar compounds suggests that they may be influenced by factors such as ph and temperature.